![molecular formula C18H15N3O2 B5565798 N-(2-methylphenyl)-4-(2-pyrimidinyloxy)benzamide](/img/structure/B5565798.png)
N-(2-methylphenyl)-4-(2-pyrimidinyloxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-methylphenyl)-4-(2-pyrimidinyloxy)benzamide, also known as MPB or 2-Pyridinylmethylbenzamide, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair processes. MPB has been shown to have a variety of effects on cellular processes, making it a valuable tool for researchers in many different fields.
Scientific Research Applications
Histone Deacetylase Inhibition for Anticancer Applications
N-(2-methylphenyl)-4-(2-pyrimidinyloxy)benzamide derivatives, such as MGCD0103, have been identified as potent histone deacetylase (HDAC) inhibitors. These compounds exhibit selectivity towards HDACs 1-3 and 11, which play a crucial role in the epigenetic regulation of gene expression. By inhibiting these enzymes, MGCD0103 induces cell-cycle arrest and apoptosis in cancer cells, demonstrating significant antitumor activity both in vitro and in vivo. This mechanism suggests a promising approach to cancer therapy, particularly for malignancies where HDAC overactivity is implicated (Zhou et al., 2008).
Chemical Separation and Quality Control
In the field of analytical chemistry, derivatives of this compound are used as reference substances in the development of separation techniques, such as nonaqueous capillary electrophoresis. This method has been applied for the quality control of pharmaceutical compounds, illustrating the compound's utility in ensuring the purity and efficacy of drugs (Ye et al., 2012).
Aldose Reductase Inhibition and Antioxidant Activity
Compounds structurally related to this compound have been studied for their aldose reductase inhibitory activity, which is relevant in managing complications of diabetes, such as diabetic retinopathy. These derivatives also exhibit notable antioxidant properties, suggesting potential therapeutic applications in oxidative stress-related diseases (La Motta et al., 2007).
Novel Material Applications
Research has extended into the development of novel materials, such as luminescent compounds and nanocomposites. For example, pyridyl substituted derivatives demonstrate aggregation-enhanced emission and multi-stimuli-responsive properties, making them suitable for various applications in optoelectronics and sensing technologies (Srivastava et al., 2017).
properties
IUPAC Name |
N-(2-methylphenyl)-4-pyrimidin-2-yloxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O2/c1-13-5-2-3-6-16(13)21-17(22)14-7-9-15(10-8-14)23-18-19-11-4-12-20-18/h2-12H,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVMAPJIBKMTPJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)OC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.